Cas no 154227-58-4 (3-(3-Thienyl)pentanedioic acid)
154227-58-4 structure
Product Name:3-(3-Thienyl)pentanedioic acid
CAS No:154227-58-4
MF:C9H10O4S
MW:214.238301753998
MDL:MFCD24387757
CID:5042148
PubChem ID:21770062
Update Time:2023-08-25
3-(3-Thienyl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-thienyl)pentanedioic acid
- 3-thiophen-3-ylpentanedioic acid
- MLS002206491
- HMS2195E15
- HMS3351G06
- SMR001295307
- 3-(3-Thienyl)pentanedioic acid
-
- MDL： MFCD24387757
- Inchi： 1S/C9H10O4S/c10-8(11)3-7(4-9(12)13)6-1-2-14-5-6/h1-2,5,7H,3-4H2,(H,10,11)(H,12,13)
- InChI Key： NDKMKXGFJATBFZ-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C(CC(=O)O)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 213
- XLogP3: 0.6
- Topological Polar Surface Area: 103
3-(3-Thienyl)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T214256-100mg |
3-(3-thienyl)pentanedioic acid |
154227-58-4 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | T214256-500mg |
3-(3-thienyl)pentanedioic acid |
154227-58-4 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | T214256-1g |
3-(3-thienyl)pentanedioic acid |
154227-58-4 | 1g |
$ 615.00 | 2022-06-03 | ||
| Enamine | EN300-235602-1g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 1g |
$1429.0 | 2023-09-15 | ||
| Enamine | EN300-235602-5g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 5g |
$4143.0 | 2023-09-15 | ||
| Enamine | EN300-235602-10g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 10g |
$6144.0 | 2023-09-15 | ||
| Enamine | EN300-235602-0.05g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 95% | 0.05g |
$1200.0 | 2024-06-19 | |
| Enamine | EN300-235602-0.1g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 95% | 0.1g |
$1257.0 | 2024-06-19 | |
| Enamine | EN300-235602-0.25g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 95% | 0.25g |
$1315.0 | 2024-06-19 | |
| Enamine | EN300-235602-0.5g |
3-(thiophen-3-yl)pentanedioic acid |
154227-58-4 | 95% | 0.5g |
$1372.0 | 2024-06-19 |
3-(3-Thienyl)pentanedioic acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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